Cas no 883899-03-4 (2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester)

• Product name: 2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester
• CAS No: 883899-03-4
• MF: C₁₃H₁₃BF₃NO₂
• MW: 283.054033994675
• CID: 710456
• PubChem ID: 11623335

2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-6-(trifluoromethyl)-
• 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-6-(trifluoromethyl)benzonitrile
• 2-CYANO-3-(TRIFLUOROMETHYL)PHENYL BORONIC ACID NEOPENTYL GLYCOL ESTER
• 2-CYANO-3-(TRIFLUOROMETHYL)PHENYLBORONIC ACID NEOPENTYL
• C-1935
• AB48268
• 2-Cyano-3-(trifluoromethyl)phenylboronic acid neopentyl glycol ester
• 883899-03-4
• DTXSID10469629
• SCHEMBL2722288
• CS-0435223
• 2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester

• Inchi： InChI=1S/C13H13BF3NO2/c1-12(2)7-19-14(20-8-12)11-5-3-4-10(9(11)6-18)13(15,16)17/h3-5H,7-8H2,1-2H3
• InChI Key： DKAHRMRRZQOJPL-UHFFFAOYSA-N
• SMILES： CC1(C)COB(C2=CC=CC(=C2C#N)C(F)(F)F)OC1

Computed Properties

• Exact Mass: 283.09900
• Monoisotopic Mass: 283.0991433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: NA
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 42.25000
• LogP: 2.34528
• Vapor Pressure: Not available

2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester

Comprehensive Overview of 2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester (CAS No. 883899-03-4)

The 2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester (CAS No. 883899-03-4) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound, characterized by its unique cyano and trifluoromethyl functional groups, serves as a versatile building block for the development of advanced molecular architectures. Its neopentyl glycol ester moiety enhances stability, making it a preferred choice for applications requiring prolonged shelf life and controlled reactivity.

In recent years, the demand for boronic acid esters has surged due to their pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers and industries are increasingly exploring CAS No. 883899-03-4 for its potential in creating fluorinated organic compounds, which are widely used in agrochemicals, pharmaceuticals, and liquid crystal displays. The trifluoromethyl group in particular is a hot topic, as it imparts desirable properties such as metabolic stability and lipophilicity to drug molecules.

The synthesis and application of 2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester are often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are focusing on minimizing waste and optimizing reaction conditions. This compound’s stability under mild conditions aligns well with these goals, making it a subject of interest in catalytic processes and flow chemistry.

Another area of interest is the compound’s potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. The boronic acid moiety can serve as a warhead to target specific proteins for degradation, a mechanism that has gained traction in oncology and neurodegenerative disease research. This application has sparked numerous discussions in scientific forums and AI-driven drug discovery platforms, where users frequently search for innovative boronic acid derivatives.

From a commercial perspective, CAS No. 883899-03-4 is often listed in catalogs of fine chemicals and high-purity reagents. Suppliers emphasize its low hygroscopicity and compatibility with air-sensitive reactions, which are critical for industrial-scale manufacturing. The compound’s neopentyl glycol ester form also simplifies handling and storage, addressing common challenges faced in organoboron chemistry.

In summary, 2-Cyano-3-(trifluoromethyl)phenylboronic Acid Neopentyl Glycol Ester (CAS No. 883899-03-4) represents a cutting-edge tool for researchers and industries alike. Its multifaceted applications, from cross-coupling reactions to targeted protein degradation, underscore its importance in advancing scientific and technological frontiers. As the demand for fluorinated and boronic acid-based compounds continues to rise, this ester is poised to play a pivotal role in shaping the future of synthetic and medicinal chemistry.